The COVID-19 pandemic is still a continuing worldwide challenge for public health systems. Early and ultrasensitive identification of the infection is essential for preventing the spread of COVID-19 by pre-symptomatic or asymptomatic individuals, particularly in the community and in-home settings. This work presents a versatile photoelectrochemical (PEC) immunosensor for SARS-CoV-2 detection based on a composite material formed by bismuth vanadate (BiVO4) and strontium titanate (SrTiO3). The PEC platform was denoted as BiVO4/SrTiO3/FTO, and it can be tuned for the detection of either Spike (S) or Nucleocapsid (N) protein by simply altering the antibody immobilized on the platform's surface. Chemical, morphological, and electrochemical characterizations were performed by X-Ray Diffraction, Scanning Electron microscopy, Energy-dispersive X-ray spectroscopy, Electrochemical Impedance Spectroscopy, and Amperometry. With a simple sensing architecture of the PEC platform, it was possible to achieve a linear response range of 0.1 pg mL−1 to 1000 ng mL−1 for S protein and 0.01 pg mL−1 to 1000 ng mL−1 for N protein. The PEC immunosensors presented recovery values for the two SARS-CoV-2 proteins in artificial saliva samples between 97 % and 107.20 % suggesting a good accuracy for the proposed immunosensors.

Due to recent legalization of marijuana across many states in the U.S., there is an increased concern of users driving while impaired/intoxicated with Δ9-tetrahydrocannabinol (Δ9-THC), the principal psychoactive constituent of cannabis/marijuana. Hence, there is a need for a rapid roadside detection of this drug that can be used to accurately screen drivers. Current field sobriety tests rely on a series of physical and mental exercises administered during DUI investigations to help determine a driver's level of impairment. Due to their portability and effectiveness, screen printed carbon electrodes (SPCEs) are ideal to work with when it comes to devising a low-cost screening device for roadside testing. SPCE's can potentially detect low levels of Δ9-THC in an individual's saliva via electrochemical oxidation of Δ9-THC. Herein we report a fast, cheap, and accurate approach to electrochemically detect 1–20 μM Δ9-THC in a 1 mL sample of artificial oral fluid (AF-OF) diluted to 50 % with a buffer/electrolyte solution using differential pulse voltammetry (DPV) at the surface of a small SPCE. Implications for the use of this method to screen intoxicated drivers are discussed.

In this work, we report the biosynthesis of CuCo2S4 nanoparticles (Bio-NPs) via hydrothermal method. The synthetized Bio-NPs-CuCo2S4 was studied as an active material of working electrode for electrochemical supercapacitor and non-enzymatic hydrazine sensor. The Bio.NPs-CuCo2S4/ITO electrode has a specific capacitance of 264 F/g at a current density of 1 A/g. Meanwhile, the electrode exhibits excellent electrochemical performances, such as an energy density of 33 Wh/Kg and a power density of 900 W/Kg. The Bio.NPs-CuCo2S4/ITO electrode for non-enzymatic hydrazine sensor exhibits a very high sensitivity of 2400 μA.mM−1.cm−2, a wide linear range from 0.001 to 1.400 mM and shows an excellent selectivity.

Electrochemistry and its analytics are essential in a variety of scientific and technological fields where properties related to reduction-oxidation reactions, so-called redox properties, are to be explored. While methodological standards for experiments are well established at room temperature, this is still untrue at sub-zero/cryogenic temperatures, the conditions required for the survey of (ultra−)rapid processes and their intermediates. Problems due to “hand-waving” temperature regulation/conditioning and common usage of pseudo-reference electrodes renders cryo-electrochemistry a great challenge. Herein, we describe a robust setup for performing reliable cryo-electrochemical experiments down to −80 °C. It combines highly stable but flexible temperature conditioning with gas-tight sealing of the electrochemical cell setup. Modification of a commercial palladium hydride reference electrode (PdH RE) allows for rapid temperature cycling under cryogenic conditions in aprotic organic solvents. Validation of the setup with the well-known Ferrocene|Ferrocenium (Fc|Fc+) redox couple gave good compliance with literature data at room temperature in a range of organic solvent-based electrolytes. Evaluation of temperature-dependent diffusion kinetic parameters, such as diffusion coefficients (D) and diffusional activation energies (Ea,D) from CVs at multiple potential scan-rates and temperature levels emphasize the reliability of the presented cryo-electrochemical setup.

In recent years, 3D printing of carbon-based conductive filaments has received growing attention for assembling electrodes to be used in a wide variety of electroanalytical devices and applications. Despite the large amount of work present in literature concerning the development of three-dimensional (3D) conductive structures, its potential as dry deposition method for assembling two-dimensional (2D) electrodes to be used in planar configuration is still largely unexplored. In fact, the possibility to rapidly change the geometry of the electrochemical circuits, associated with the reduction of waste and the absence of solvents, which are instead important components of ink and paste formulations, makes this strategy a valid green and efficient alternative to other deposition approaches such as screen-printing technology. We report here a rapid and solvent-free method for assembling fully 3D printed flexible planar electroanalytical platforms (3DEPs) to be used with microliters of liquid. At the same time, a novel protocol for the surface pre-treatment of 3D printed electrodes based on ultrasonication in aqueous NaOH solution followed by electrochemical activation using the same medium, is presented. In addition, the same procedure has proved to be efficient for cleaning the electrode surface after electrochemical passivation, thus confirming the validity of both time-efficient and environmentally-friendly assembling and activation/cleaning procedures developed which allow efficient and reusable electrodes to be produced. Finally, 3DEPs were tested by a proof-of-concept quantification of a commonly used food dye (Brilliant Blue, E-133) in commercial solutions used for homemade food coloring.

This work reports on the electroanalytical performance of a glassy carbon electrode (GCE) modified with antimony and bismuth (Sb/Bi-GCE) in detecting heavy metal ions using lead and cadmium as model analytes. The electroanalytical performance of the Sb/Bi-GCE surface was compared to the bismuth modified glassy carbon electrode (Bi-GCE) as well as the antimony modified glassy carbon electrode (Sb-GCE). The Sb/Bi-GCE exhibited excellent figures of merit compared to Bi-GCE and Sb-GCE surfaces. For example, the limit of detection for lead was 0.01 ppb using Sb/Bi-GCE and 0.1 and 1 ppb on Bi-GCE and Sb-GCE, respectively.

Viruses are ubiquitous in every habitat and are the most abundant species on our planet. Most ancient are RNA-containing viruses. They may have contributed to the origin of life, since naked RNA-only viruses, the viroids, lack genetic information. They fulfil several criteria of life. Could such structures have contributed to life on exoplanets somewhere in the Universe? Viruses are innovative, can integrate into genomes thereby supplying novel information and immunity to the host, protecting against superinfection by exogenous viruses. They are the drivers of evolution. As such they contributed e. g. to the placenta in mammals. The human chromosomes consist of about 50 % viral elements. Sub-viral structures such as transposable elements can contribute to genetics beyond Darwinian mutations. Bacterial viruses, the phages, can help to recycle nutrients in the oceans and our intestines and can destroy multi-drug resistant bacteria as phage-therapy. They may be a way out, if antibiotics fail. Antibiotic resistance my soon become critical. Phage therapy is a hundred years old, but has been neglected. Novel technologies may be able to reactivate this technology.

The electrochemical detection of BPA often requires modification of electrodes to overcome BPA′s slower kinetics and higher oxidation potential. This work reports a modification-free, paper electrode based on vacuum-filtered SWCNT thin film. The prepared electrode does not need to be polished or transferred into the conducting substrates. The linear sweep voltammetric detection showed a linear response from 0.5–10 μM and 25–100 μM with the experimental LOD of 1.0 μM (S/N=3). The interference study and good recovery percentage (93–105 %) in real water samples demonstrated the method‘s selectivity. The sensor can be promising for developing a simple, low-cost, portable, and paper-based BPA monitoring system.

Graphene, a honeycomb lattice of carbon material with single-atom-layer structure, demonstrates extraordinary mechanical, thermal, chemical and electronic properties. Thus, it has sparked tremendous interests in various fields, such as energy storage and conversion devices, field-effect transistors (FET), chemical sensors and biosensors. In this review, we will first focus on the synthesis method of graphene and the fabrication strategy of graphene-based materials. Subsequently, the construction of graphene-based biosensors are introduced, in which three kinds of biosensors are discussed in details, including the FET, electrochemical biosensors and electrochemiluminescence (ECL) biosensors. The performances of the state-of-the-art biosensors on the detection of biomolecules are also displayed. Finally, we also highlight some critical challenges remain to be solved and the development in this field for further research.

Recently a novel chronopotentiometric method has been introduced that was found useful for assessing antioxidant activity. In our experiments, the performance of chemically modified working electrodes made of different pencil materials were tested in the novel method. Redox mediator film of Meldola Blue was formed on electrode surfaces. The stability of the film, the number of molecules structuring it has been studied. In antioxidant measurements, controlled potential oxidation of the mediator was made followed by recording the open cell potential in time. The initial slope of this was used as analytical signal. Results proved applicability of the pencil probes.